Cas no 2080-58-2 (1,3-dithiolan-2-one)
1,3-dithiolan-2-one structure
Product Name:1,3-dithiolan-2-one
1,3-dithiolan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1,3-dithiolan-2-one
- 1,3-Dithiacyclopentane-2-one
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- Inchi: 1S/C3H4OS2/c4-3-5-1-2-6-3/h1-2H2
- InChI Key: ZBEWVJOWXJNDGJ-UHFFFAOYSA-N
- SMILES: S1C(=O)SCC1
Computed Properties
- Exact Mass: 119.97042
- Monoisotopic Mass: 119.97035709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 63.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- PSA: 17.07
1,3-dithiolan-2-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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